diethyl [5-(2,4-dimethylphenoxy)pentyl]malonate

• IUPAC Name: diethyl 2-[5-(2,4-dimethylphenoxy)pentyl]propanedioate
• InChI: InChI=1S/C20H30O5/c1-5-23-19(21)17(20(22)24-6-2)10-8-7-9-13-25-18-12-11-15(3)14-16(18)4/h11-12,14,17H,5-10,13H2,1-4H3
• InChI Key: RVPPXFPLQWDCGR-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(CCCCCOC1=C(C=C(C=C1)C)C)C(=O)OCC
• Molecular Formula: C20H30O5
• Molecular Weight: 350.4 g/mol

Description

Diethyl [5-(2,4-dimethylphenoxy)pentyl]malonate, also known as DPNM, is a chemical compound that has been widely used in scientific research. It is a member of the malonate ester family and is commonly used as a precursor for the synthesis of various organic compounds.

Mechanism of Action

The mechanism of action of diethyl [5-(2,4-dimethylphenoxy)pentyl]malonate is not yet fully understood. However, it is believed to act as an inhibitor of certain enzymes involved in metabolic pathways, leading to the modulation of various cellular processes.
Biochemical and Physiological Effects:
diethyl [5-(2,4-dimethylphenoxy)pentyl]malonate has been shown to have various biochemical and physiological effects. It has been found to exhibit anti-inflammatory, anti-cancer, and anti-diabetic properties. It has also been shown to modulate the activity of certain neurotransmitters in the brain, leading to potential applications in the treatment of neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of diethyl [5-(2,4-dimethylphenoxy)pentyl]malonate is its versatility as a building block for the synthesis of various bioactive compounds. It is also readily available and relatively inexpensive. However, one of the limitations of diethyl [5-(2,4-dimethylphenoxy)pentyl]malonate is its potential toxicity, which may limit its use in certain applications.

Future Directions

There are several future directions for the use of diethyl [5-(2,4-dimethylphenoxy)pentyl]malonate in scientific research. One potential application is in the development of new drugs for the treatment of various diseases. Another potential direction is in the development of new synthetic routes for the production of diethyl [5-(2,4-dimethylphenoxy)pentyl]malonate and related compounds. Additionally, further research is needed to fully understand the mechanism of action of diethyl [5-(2,4-dimethylphenoxy)pentyl]malonate and its potential applications in the field of neuroscience.

Synthesis Methods

Diethyl [5-(2,4-dimethylphenoxy)pentyl]malonate can be synthesized using a multi-step process that involves the reaction of diethyl malonate with 2,4-dimethylphenol in the presence of a base such as sodium hydride. The resulting intermediate is then reacted with 1-bromo-5-chloropentane to yield diethyl [5-(2,4-dimethylphenoxy)pentyl]malonate.

Scientific Research Applications

Diethyl [5-(2,4-dimethylphenoxy)pentyl]malonate has been extensively utilized in scientific research for various applications. One of the most significant applications is in the field of medicinal chemistry, where it is used as a building block for the synthesis of various bioactive compounds. It has also been used in the development of new drugs for the treatment of cancer, diabetes, and other diseases.